Cas no 1257553-92-6 (N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide)

• Product Name: N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide
• CAS No: 1257553-92-6
• MF: C₁₄H₂₁BN₂O₄
• MW: 292.138543844223
• CID: 2854668
• PubChem ID: 59619819
• Update Time: 2025-06-09

N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide
• N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)propionaMide
• Acetamide, N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-
• SCHEMBL3513930
• N-[2-methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-acetamide
• SNUPHICHJYQGSX-UHFFFAOYSA-N
• FT-0732838
• starbld0018592
• A1-11115
• CS-0176877
• 1257553-92-6
• J-522943

• Inchi： 1S/C14H21BN2O4/c1-9(18)17-11-7-10(8-16-12(11)19-6)15-20-13(2,3)14(4,5)21-15/h7-8H,1-6H3,(H,17,18)
• InChI Key： SNUPHICHJYQGSX-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C=2)NC(C)=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.1594373g/mol
• Monoisotopic Mass: 292.1594373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų

Additional information on N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide

Introduction to N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide and Its Significance in Modern Chemical Biology

N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of chemical biology. This compound, identified by the CAS number 1257553-92-6, has garnered attention due to its unique chemical properties and its role in advancing pharmaceutical research and development. The molecular architecture of this compound incorporates several key functional groups that contribute to its reactivity and utility in synthetic chemistry.

The core structure of N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide features a pyridine ring substituted with a methoxy group at the 2-position and a boronic ester moiety at the 5-position. The presence of the 4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl group enhances the stability of the boronic ester, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex organic molecules and have wide-ranging applications in drug discovery and material science.

Recent advancements in synthetic chemistry have highlighted the importance of boronic esters in medicinal chemistry. The stability and reactivity of these compounds make them ideal candidates for constructing biaryl structures, which are prevalent in many biologically active molecules. N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide exemplifies this trend by serving as a versatile building block for the synthesis of more complex pharmacophores.

In the realm of drug discovery, the compound's pyridine core is particularly significant. Pyridine derivatives are known for their broad spectrum of biological activities and have been incorporated into numerous therapeutic agents. The methoxy group at the 2-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This structural feature is often exploited to optimize pharmacokinetic properties such as solubility and metabolic stability.

The boronic ester functionality at the 5-position of the pyridine ring is another critical aspect of N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide. This group not only facilitates cross-coupling reactions but also allows for further functionalization through various chemical transformations. Such flexibility is invaluable in medicinal chemistry pipelines where multiple rounds of modification are often required to achieve desired biological activity.

Current research in chemical biology has demonstrated the utility of this compound in developing novel therapeutic agents. For instance, studies have shown that derivatives of N-(2-Methoxy-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)acetaMide exhibit promising activity against various biological targets. These findings underscore the importance of exploring new molecular architectures and functional groups to discover next-generation drugs.

The synthesis of N-(2-Methoxy-5-(4,4,5，tetralll Methyl-l，3，Z-dioxaboroIan-Z-yI)pY ridin-Z-yI}acetaMide involves multi-step organic transformations that showcase modern synthetic methodologies. The use of palladium-catalyzed cross-coupling reactions is a cornerstone of this synthesis. These reactions not only provide a high degree of selectivity but also allow for the efficient construction of complex carbon-carbon bonds. The tetraMethyl-l，3，Z-dioxaboroIan-Z-yI group plays a crucial role in facilitating these transformations by enhancing the reactivity and stability of the boronic ester.

Recent developments in flow chemistry have also contributed to the optimization of synthetic routes for compounds like N-(Z-Methoxy-S-(4，44，55-tetraMethyl-l，32-dioxaboroIan-Z-yI)pY ridin-Z-yI}acetaMide。 Flow chemistry enables precise control over reaction conditions， leading to improved yields and scalability。 This approach is particularly advantageous in industrial settings where reproducibility and efficiency are paramount。

The applications of N-(Z-Methoxy-S(44，44，55-tetraMethyl-l，32-dioxaboroIan-Z-yI)pY ridin-Z-yI}acetaMide extend beyond pharmaceuticals。 In materials science， for example， this compound has been explored as a precursor for designing advanced materials with unique electronic properties。 The pyridine core and boronic ester functionality provide a scaffold that can be modified to achieve specific material characteristics。

In conclusion， N-(Z-Methoxy-S(44，44，55-tetraMethyl-l，32-dioxaboroIan-Z-yI)pY ridin-Z-yI}acetaMide represents a significant advancement in chemical biology。 Its unique molecular structure and functional groups make it a valuable tool for drug discovery、 materials science。 and other interdisciplinary applications。 As research continues to uncover new possibilities for this compound。 its impact on science and technology is likely to grow even further。